molecular formula C10H11N3O4S B8383000 1-Ethyl 5-methyl 3-amino-thieno[3,2-c]pyrazole-1,5-dicarboxylate

1-Ethyl 5-methyl 3-amino-thieno[3,2-c]pyrazole-1,5-dicarboxylate

Cat. No.: B8383000
M. Wt: 269.28 g/mol
InChI Key: FJATWUJAMRBLKE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Ethyl 5-methyl 3-amino-thieno[3,2-c]pyrazole-1,5-dicarboxylate is a useful research compound. Its molecular formula is C10H11N3O4S and its molecular weight is 269.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H11N3O4S

Molecular Weight

269.28 g/mol

IUPAC Name

1-O-ethyl 5-O-methyl 3-aminothieno[3,2-c]pyrazole-1,5-dicarboxylate

InChI

InChI=1S/C10H11N3O4S/c1-3-17-10(15)13-5-4-6(9(14)16-2)18-7(5)8(11)12-13/h4H,3H2,1-2H3,(H2,11,12)

InChI Key

FJATWUJAMRBLKE-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)N1C2=C(C(=N1)N)SC(=C2)C(=O)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

To an ice-cooled suspension of 3-amino-1H-thieno[3,2-c]pyrazole-5-carboxylic acid methyl ester (35.5 mmol, 7.0 g) and N,N′-diisopropylethylamine (0.21 mol, 36.5 mL) in 71 mL of tetrahydrofuran were added, dropwise, 3.5 mL of ethyl chloroformate (36.6 mmol). After 1.5 hours, the cold suspension was concentrated under vacuum and diluted with dichloromethane. The organic phase was washed with buffer pH 4, sodium hydroxide 1 N, brine and dried over Na2SO4. The filtrate was evaporated to dryness and triturated with dichloromethane to give 6 g 1-ethyl 5-methyl 3-amino-1H-thieno[3,2-c]pyrazole-1,5-dicarboxylate (7)
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